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Compound of Interest

Compound Name: Suberaldehydic acid

Cat. No.: B1329372

Disclaimer: No specific Safety Data Sheet (SDS) for Suberaldehydic acid (CAS No. 6305-83-
5), also known as 8-oxooctanoic acid, is publicly available. The following guidance is based on
the chemical structure and safety protocols for similar compounds, such as other oxo-octanoic
acids and general carboxylic acids. A thorough risk assessment is mandatory before beginning
any experimental work. This guide is intended to provide essential safety and logistical
information for researchers, scientists, and drug development professionals.

Suberaldehydic acid is an organic compound that contains both an aldehyde and a carboxylic
acid functional group. Due to these functional groups, it should be handled with care, assuming
it may possess irritant or corrosive properties. The information provided for isomers such as 3-
oxooctanoic acid and 7-oxooctanoic acid suggests that these compounds can cause skin and
eye irritation and may cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure when handling
Suberaldehydic acid. The following table summarizes the recommended PPE for various

operations.
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Operational Plan: Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of
Suberaldehydic acid and ensure a safe laboratory environment.

Receiving and Storage:
o Upon receipt, inspect the container for any damage or leaks.

o Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents, reducing agents, and bases.[3]

e Ensure the container is tightly sealed and stored in a dedicated corrosives or acid cabinet.[4]
e Itis recommended to use polyethylene or polypropylene containers for storage.[5]
Handling Procedures:

» Always handle Suberaldehydic acid in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation of any dust or vapors.[6]

o Wear the appropriate PPE as outlined in the table above.[7]
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» When preparing solutions, slowly add the Suberaldehydic acid to the solvent to avoid
splashing.

e Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[5]
e Wash hands thoroughly after handling.

Emergency Procedures

In the event of an accidental exposure or spill, follow these immediate steps:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[3][7]

» Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes
while removing contaminated clothing and shoes. Seek medical attention if irritation
develops.[7]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.[3][7]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[7]

e Spill Management:

o Small Spills: Alert personnel in the immediate area. Wearing appropriate PPE, cover the
spill with an inert absorbent material (e.g., vermiculite, sand).[7] Collect the material into a
suitable container for disposal.

o Large Spills: Evacuate the area and contact your institution's Environmental Health and
Safety (EHS) department or emergency response team.[6]

Disposal Plan

All waste containing Suberaldehydic acid must be treated as hazardous chemical waste.

Step-by-Step Disposal Procedure:
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e Segregation and Containment:

o Carefully transfer all waste containing Suberaldehydic acid, including contaminated
labware and absorbent materials, into a designated and properly labeled hazardous waste
container.[8]

o The container must be compatible with the chemical and have a secure, tight-fitting lid.[8]

o Do not mix this waste with other waste streams unless explicitly permitted by your
institution's EHS office.[8]

e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"Suberaldehydic acid" or "8-oxooctanoic acid".

o Include appropriate hazard pictograms (e.g., corrosive, irritant) based on the presumed
hazards.

o Neutralization (for aqueous solutions, if permitted by your institution):

o Dilution: Slowly add the acidic solution to a large volume of cold water (a 1:10 ratio is a
common guideline). Never add water to acid.[9]

o Neutralization: While stirring, slowly add a weak base such as sodium bicarbonate (baking
soda) until the pH is between 6.0 and 8.0.[9] Monitor the pH using pH paper or a
calibrated meter.

o Be aware that this process may generate gas and heat; proceed slowly to control the
reaction.[9]

e Final Disposal:

o For neutralized aqueous solutions, check with your local regulations, as they may be
permissible for drain disposal with copious amounts of water.[10][11]

o For solid waste, unneutralized solutions, and contaminated materials, arrange for pickup
and disposal through your institution's EHS office or a licensed hazardous waste disposal
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contractor.[7][11]
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Caption: Workflow for the safe handling and disposal of Suberaldehydic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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